Cas no 633-66-9 (Berberine sulfate)

• Product Name: Berberine sulfate
• CAS No: 633-66-9
• MF: C₂₀H₁₉NO₈S
• MW: 433.43176484108
• MDL: MFCD00075789
• CID: 39311
• PubChem ID: 12457
• Update Time: 2025-10-21

Berberine sulfate Chemical and Physical Properties

Names and Identifiers

• Berberine Sulfate
• BERBERINE ACID SULFATE
• BERBERINE ACID SULPHATE
• acidberberinesulfate
• berberinebisulfate
• berberinehydrogensulfate
• berberinesulfate(1:1)
• siarczanuberberyny
• berberine hydrogen sulphate
• berberine hemisulfate
• EINECS 211-196-4
• Siarczanu berberyny [Polish]
• Heavy metal traps
• Berberine sulfate [JAN]
• Berberine-Sulfate
• 69A4M9800W
• Berbamine sulphate acid
• Benzo[g]-1,6-a]quinolizinium, 5,6-dihydro-9,10-dimethoxy-, sulfate (1:1)
• UNII-69A4M9800W
• BERBERINE BISULPHATE
• NSC-150444
• Benzo[g]-1,3-benzodioxolo[5,6-a]quinolizinium,5,6-dihydro-9,10-dimethoxy-, sulfate (1:1)
• Erben
• Berberine hemisulfate salt
• 16,17-dimethoxy-5,7-dioxa-13-azoniapentacyclo[11.8.0.02,10.04,8.015,20]henicosa-1(13),2,4(8),9,14,16,18,20-octaene;hydrogen sulfate
• Berbaminesulphateacid
• Berberine, bisulfate
• CHEMBL492613
• NSC150444
• NSC 150444
• 5,6-Dihydro-9,10-dimethoxybenzo(g)-1,3-benzodioxolo(5,6-a)quinolizinium sulfate
• 9,10-Dimethoxy-5,6-dihydro-[1,3]dioxolo[4,5-g]isoquinolino[3,2-a]isoquinolin-7-iumhydrogensulfate
• Berbamine sulphate acid,(S)
• BENZO(G)-1,3-BENZODIOXOLO(5,6-A)QUINOLIZINIUM, 5,6-DIHYDRO-9,10-DIMETHOXY-, SULPHATE (1:1)
• Neutral berberine sulfate
• Berberine hemisulfate [WHO-DD]
• Berberinbisulfat
• 16,17-dimethoxy-5,7-dioxa-13lambda5-azapentacyclo[11.8.0.0^{2,10}.0^{4,8}.0^{15,20}]henicosa-1(21),2(10),3,8,13,15(20),16,18-octaen-13-ylium hydrogen sulfate
• NSC-5355
• DTXSID40979387
• Berbinium,8,13,13a-tetradehydro-9,10-dimethoxy-2,3-(methylenedioxy)-, sulfate (1:1)
• D70193
• HY-N0716B
• 16,17-dimethoxy-5,7-dioxa-13??-azapentacyclo[11.8.0.0(2),(1)?.0?,?.0(1)?,(2)?]henicosa-1(13),2(10),3,8,14,16,18,20-octaen-13-ylium hydrogen sulfate
• Berberine (sulfate)
• Benzo[g]-1,6-a]quinolizinium, 5,6-dihydro-9,10-dimethoxy-, sulfate
• Berberine bisulfate
• Siarczanu berberyny
• Benzo(g)-1,3-benzodioxolo(5,6-a)quinolizinium, 5,6-dihydro-9,10-dimethoxy-, sulfate (1:1)
• Berberine hydrogen sulfate
• Umbellatine Sulfate
• EN300-19736153
• FT-0632688
• 633-66-9
• Berberine sulfate (2:1)
• CCG-269051
• Berberine sulfate anhydrous
• AS-74265
• MFCD00075789
• BERBERINESULFATE
• SCHEMBL231967
• CS-0027678
• Berbinium, 7,8,13,13a-tetradehydro-9,10-dimethoxy-2,3-(methylenedioxy)-, sulfate (1:1)
• AKOS024430495
• 9,10-Dimethoxy-5,6-dihydro-2H-[1,3]dioxolo[4,5-g]isoquinolino[3,2-a]isoquinolin-7-ium hydrogen sulfate
• Berberine sulfate (1:1)
• Acid berberine sulfate
• BERBERINE ACID SULFATE [MI]
• 9,10-Dimethoxy-5,6-dihydro-[1,3]dioxolo[4,5-g]isoquinolino[3,2-a]isoquinolin-7-ium hydrogensulfate
• JISRTQBQFQMSLG-UHFFFAOYSA-M
• DB-054464
• Berberine sulfate

• MDL： MFCD00075789
• Inchi： 1S/C20H18NO4.H2O4S/c1-22-17-4-3-12-7-16-14-9-19-18(24-11-25-19)8-13(14)5-6-21(16)10-15(12)20(17)23-2;1-5(2,3)4/h3-4,7-10H,5-6,11H2,1-2H3;(H2,1,2,3,4)/q+1;/p-1
• InChI Key： JISRTQBQFQMSLG-UHFFFAOYSA-M
• SMILES： S(=O)(=O)([O-])O.O1COC2C1=CC1=C(C=2)C2C=C3C=CC(=C(C3=C[N+]=2CC1)OC)OC

Computed Properties

• Exact Mass: 433.08300
• Monoisotopic Mass: 433.083137
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 30
• Rotatable Bond Count: 2
• Complexity: 564
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 127
• Topological Polar Surface Area: 127
• Hydrogen Bond Acceptor Count: 8
• Isotope Atom Count: 0
• Molecular Weight: 433.4

Experimental Properties

• Color/Form: Yellow acicular crystals
• Melting Point: No data available
• Boiling Point: No data available
• Flash Point: No data available
• Solubility: INSOL IN CHLOROFORM /TRIHYDRATE/
• PSA: 126.61000
• LogP: 3.18170
• Solubility: Soluble in water (1:30) and ethanol
• Vapor Pressure: No data available

Berberine sulfate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN 1544
• WGK Germany：3
• Hazard Category Code： R20/21/22
• Safety Instruction： S36
• Storage and Transportation Characteristics：Low temperature ventilation and low drying; Stored separately from food raw materials in the warehouse
• Toxicity level：High toxicity
• Acute Toxicity：Subcutaneous mouse ld50: 13.2 mg / kg; Intraperitoneal mouse ld50: 26.4 mg / kg
• Flammability hazard characteristics：Combustible; Combustion produces toxic NOx and SOX fumes
• RTECS：DR9867000
• Hazardous Material Identification：
• HazardClass：6.1(b)
• PackingGroup：III
• Hazard Level：6.1(b)
• Risk Phrases：R20/21/22
• Packing Group：III
• Storage Condition：Please store the product under the recommended condition sin the description

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Protoberberine alkaloids and derivatives Protoberberine alkaloids and derivatives
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Protoberberine alkaloids and derivatives

Additional information on Berberine sulfate

Berberine sulfate (CAS No. 633-66-9): A Comprehensive Overview of Its Applications and Recent Research Findings

Berberine sulfate, with the chemical formula C₂₀H₁₈N₂O₄.H₂SO₄, is a well-studied alkaloid derived from various plants, including *Berberis* species. Its molecular structure and pharmacological properties have garnered significant attention in the field of pharmaceuticals and nutraceuticals. The compound is primarily known for its antimicrobial, anti-inflammatory, and hypoglycemic effects, making it a subject of extensive research in both academic and industrial settings.

The CAS No. 633-66-9 identifier is a unique numerical code assigned to Berberine sulfate to distinguish it from other chemical substances. This standardized classification ensures precision in scientific literature, regulatory compliance, and industrial applications. The compound's stability, solubility, and bioavailability make it an attractive candidate for various therapeutic interventions.

In recent years, Berberine sulfate has been the focus of numerous clinical trials and preclinical studies due to its multifaceted biological activities. One of the most compelling areas of research has been its potential in managing metabolic disorders, particularly type 2 diabetes. Studies have demonstrated that Berberine sulfate can improve insulin sensitivity by activating AMP-activated protein kinase (AMPK), a key regulator of glucose homeostasis. This mechanism has opened up new avenues for developing treatments that target the underlying pathophysiology of diabetes.

Furthermore, Berberine sulfate has shown promise in combating cardiovascular diseases. Emerging research indicates that it can help reduce blood pressure, cholesterol levels, and inflammation—key risk factors for heart disease. The compound's ability to modulate lipid metabolism and enhance endothelial function makes it a valuable candidate for preventive cardiovascular therapies.

The antimicrobial properties of Berberine sulfate have also been extensively investigated. It has demonstrated efficacy against a wide range of pathogens, including bacteria, fungi, and parasites. This broad-spectrum activity is attributed to its ability to disrupt microbial cell membranes and interfere with vital metabolic processes. In light of the growing concern over antibiotic resistance, Berberine sulfate represents a promising alternative or complementary therapeutic agent.

In the realm of neurology, preliminary studies have explored the potential neuroprotective effects of Berberine sulfate. Research suggests that it may help mitigate neuroinflammation and oxidative stress—key contributors to neurodegenerative diseases such as Alzheimer's and Parkinson's. While further research is needed to fully elucidate its mechanisms of action in the central nervous system, these findings are encouraging for future therapeutic development.

The nutraceutical potential of Berberine sulfate cannot be overstated. Its bioavailability and safety profile make it suitable for inclusion in dietary supplements aimed at improving metabolic health and overall well-being. Many individuals are turning to natural compounds like Berberine sulfate as part of their preventive health strategies due to its perceived low risk compared to synthetic pharmaceuticals.

Manufacturers producing Berberine sulfate must adhere to stringent quality control measures to ensure consistency and purity. The compound's solubility in water makes it particularly amenable to formulation into oral liquids and tablets, enhancing patient compliance. Advances in extraction and purification techniques have further improved the availability and efficacy of Berberine sulfate products.

The regulatory landscape for Berberine sulfate varies by region but generally requires compliance with Good Manufacturing Practices (GMP) to ensure product safety and efficacy. Regulatory bodies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) have provided guidelines for the use of Berberine sulfate in both prescription medications and over-the-counter supplements.

Future research directions for Berberine sulfate include exploring its role in cancer prevention and treatment. Preliminary studies suggest that it may inhibit tumor growth by modulating signaling pathways involved in cell proliferation and apoptosis. While these findings are preliminary, they underscore the need for further investigation into this promising area.

The versatility of Berberine sulfate extends beyond human health applications. Research has also examined its potential use in veterinary medicine, particularly for managing metabolic disorders in animals such as dogs and horses. Its broad-spectrum antimicrobial activity also makes it a candidate for agricultural applications aimed at controlling pathogenic microorganisms.

In conclusion, Berberine sulfate (CAS No. 633-66-9) is a multifaceted compound with significant therapeutic potential across multiple domains of medicine and biotechnology. Its ability to modulate metabolic processes, combat infections, and exert anti-inflammatory effects positions it as a cornerstone of modern research in natural product chemistry. As scientific understanding continues to evolve, the applications of Berberine sulfate are likely to expand even further, offering new hope for addressing some of today's most pressing health challenges.